Cas no 97070-55-8 ((E)-3-Methyl-2-phenyl-8-(prop-1-enyl)-4H-chromen-4-one)

• Product Name: (E)-3-Methyl-2-phenyl-8-(prop-1-enyl)-4H-chromen-4-one
• CAS No: 97070-55-8
• MF: C₁₉H₁₆O₂
• MW: 276.329145431519
• CID: 61879
• PubChem ID: 6437299
• Update Time: 2025-04-18

(E)-3-Methyl-2-phenyl-8-(prop-1-enyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-Methyl-2-phenyl-8-(prop-1-enyl)-4H-chromen-4-one
• (E)-3-Methyl-2-phenyl-8-(prop-1-enyl)-4H-1-benzopyran-4-one
• (E)-3-Methyl-2-phenyl-8-(prop-1-en-1-yl)-4H-chromen-4-one
• 3468-00-6
• EINECS 222-424-7
• 3-methyl-2-phenyl-8-[(1E)-prop-1-en-1-yl]-4H-chromen-4-one
• EC 222-424-7
• 3-Methyl-2-phenyl-8-(1-propenyl)-4-benzopyrone
• 97070-55-8
• 3-methyl-2-phenyl-8-[(E)-prop-1-enyl]chromen-4-one

• Inchi： 1S/C19H16O2/c1-3-8-14-11-7-12-16-17(20)13(2)18(21-19(14)16)15-9-5-4-6-10-15/h3-12H,1-2H3/b8-3+
• InChI Key： FDZILCXQMSTFED-FPYGCLRLSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C)C(C2C=CC=C(/C=C/C)C1=2)=O

Computed Properties

• Exact Mass: 276.115029749g/mol
• Monoisotopic Mass: 276.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.159